Cas no 718610-84-5 (tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate
• CAS No: 718610-84-5
• MF: C₁₃H₂₃NO₃S
• MW: 273.391622781754
• MDL: MFCD22631787
• CID: 2092047
• PubChem ID: 51050013
• Update Time: 2025-06-26

tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate
• tert-butyl 4-(acetylthiomethyl)-piperidine-1-carboxylate
• F96397
• IMCZZHMYEJOLSN-UHFFFAOYSA-N
• tert-Butyl4-((acetylthio)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(acetyl sulfanyl)methyl]piperidine-1-carboxylate
• tert-butyl 4-[(acetylsulfanyl)methyl]piperidine-1-carboxylate
• 4-Acetylsulfanylmethyl-piperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL1333390
• AKOS005266315
• DB-327471
• CS-0132914
• 718610-84-5

• MDL： MFCD22631787
• Inchi： 1S/C13H23NO3S/c1-10(15)18-9-11-5-7-14(8-6-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3
• InChI Key： IMCZZHMYEJOLSN-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 273.13986477g/mol
• Monoisotopic Mass: 273.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate Security Information

• Storage Condition：(BD288820)

Additional information on tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate

Professional Introduction to Tert-Butyl 4-((acetylthio)methyl)piperidine-1-carboxylate (CAS No. 718610-84-5)

Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate, with the CAS number 718610-84-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of a tert-butyl group and an acetylthio methyl substituent, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structure of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate is characterized by a piperidine ring substituted with a tert-butyl group at the 4-position and an acetylthio methyl group at the 1-position. This configuration imparts distinct chemical properties that can be leveraged in the design of novel therapeutic agents. The tert-butyl group, known for its steric hindrance, can influence the binding affinity and selectivity of the compound towards biological targets, while the acetylthio methyl group introduces reactivity that can be exploited in further derivatization processes.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. Research has demonstrated that piperidine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate molecule is no exception and has been investigated for its potential therapeutic benefits. Studies have shown that this compound can interact with various biological targets, making it a valuable scaffold for developing new drugs.

One of the most compelling aspects of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate is its versatility in synthetic chemistry. The acetylthio methyl group provides a reactive site for further functionalization, allowing chemists to modify the molecule in various ways to optimize its biological activity. This flexibility has made it a popular choice for researchers looking to develop novel compounds with specific therapeutic profiles. For instance, by introducing additional substituents or altering the connectivity of functional groups, scientists can fine-tune the properties of the compound to enhance its efficacy and reduce potential side effects.

Recent advancements in computational chemistry have also contributed to the understanding of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate's behavior. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights are crucial for designing experiments aimed at optimizing drug candidates. By leveraging computational tools, scientists can identify promising derivatives of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate that may have improved pharmacological properties.

The pharmaceutical industry has been particularly interested in exploring piperidine derivatives for their potential as central nervous system (CNS) drugs. Piperidine-based compounds have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate molecule, with its unique structural features, could be a valuable addition to this growing field. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive candidate for developing treatments for CNS disorders.

In addition to its potential as a drug candidate, Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate has applications in materials science and industrial chemistry. Its complex structure and reactivity make it useful as an intermediate in synthesizing more complex molecules. Researchers have explored its use in developing new polymers and specialty chemicals that exhibit unique properties due to its incorporation into larger molecular frameworks.

The synthesis of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

Quality control and analytical techniques play a crucial role in ensuring the integrity of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate throughout its synthesis and purification process. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the identity and purity of the compound. These analytical tools provide researchers with detailed information about the molecular structure and composition of Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate, enabling them to make informed decisions about its further use.

The future prospects for Tert-butyl 4-((acetylthio)methyl)piperidine-1-carboxylate are bright, with ongoing research aimed at uncovering new applications and optimizing its properties for pharmaceutical use. Collaborative efforts between academia and industry are essential for advancing our understanding of this compound and translating laboratory findings into clinical applications. As computational methods continue to improve and new synthetic techniques are developed, the potential uses for Tert-butul 4-(acetylamino)carbonyl-pipecolic acid will undoubtedly expand.